N-benzyl-4-(3-methoxybenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-benzyl-4-[(3-methoxyphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-25-19-9-5-8-18(14-19)16-22-10-12-23(13-11-22)20(24)21-15-17-6-3-2-4-7-17/h2-9,14H,10-13,15-16H2,1H3,(H,21,24)
• InChI Key: XRXQUKDHQWTUJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-benzyl-4-(3-methoxybenzyl)-1-piperazinecarboxamide, also known as BRL-15572, is a chemical compound that has been studied for its potential therapeutic applications in various medical fields. This compound belongs to the class of piperazinecarboxamide derivatives and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of N-benzyl-4-(3-methoxybenzyl)-1-piperazinecarboxamide is not fully understood. However, it has been suggested that this compound may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability and inhibition. This compound may also interact with other neurotransmitter systems such as the serotonergic and dopaminergic systems.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been found to have anxiolytic and anticonvulsant effects. This compound has also been shown to reduce pain sensitivity in animal models of neuropathic pain. In addition, this compound has been found to have anticancer activity in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-4-(3-methoxybenzyl)-1-piperazinecarboxamide in lab experiments is its potential therapeutic applications in various medical fields. This compound has shown promising results in preclinical studies and may have clinical applications in the future. However, one limitation of using this compound is its limited availability and high cost, which may hinder its use in some research settings.

Future Directions

There are several future directions for the study of N-benzyl-4-(3-methoxybenzyl)-1-piperazinecarboxamide. One direction is to further investigate its potential therapeutic applications in various medical fields such as neurology, psychiatry, and oncology. Another direction is to elucidate its exact mechanism of action and identify potential molecular targets. Additionally, future studies may focus on improving the synthesis and purification methods of this compound to increase its availability and reduce its cost.

Synthesis Methods

The synthesis of N-benzyl-4-(3-methoxybenzyl)-1-piperazinecarboxamide involves the reaction of 4-(3-methoxybenzyl)-1-piperazinecarboxylic acid with benzylamine. This reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

N-benzyl-4-(3-methoxybenzyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications in various medical fields such as neurology, psychiatry, and oncology. In neurology, this compound has been investigated for its potential use in the treatment of neuropathic pain and epilepsy. In psychiatry, this compound has been studied for its potential use in the treatment of anxiety and depression. In oncology, this compound has been explored as a potential anticancer agent.